2'-Fluoro-2'-deoxyinosine

• IUPAC Name: 9-[(2R,3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-6-one
• InChI: InChI=1S/C10H11FN4O4/c11-5-7(17)4(1-16)19-10(5)15-3-14-6-8(15)12-2-13-9(6)18/h2-5,7,10,16-17H,1H2,(H,12,13,18)/t4-,5-,7-,10-/m1/s1
• InChI Key: NRVOTDBYJXFINS-QYYRPYCUSA-N
• Canonical SMILES: C1=NC2=C(C(=O)N1)N=CN2C3C(C(C(O3)CO)O)F
• Isomeric SMILES: C1=NC2=C(C(=O)N1)N=CN2[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)F
• Molecular Formula: C10H11FN4O4
• DSSTOX Substance ID: DTXSID90230051
• Molecular Weight: 270.22 g/mol
• CAS No.: 80049-87-2

Description

2’-Fluoro-2’-deoxyinosine is a biomedical compound used in the research of viral infections, specifically for targeting RNA viruses. It acts by inhibiting viral replication, thus aiding in the research of these diseases.

Synthesis Analysis

Inosine and 2’-deoxyinosine are non-standard, naturally occurring nucleotides that contain the nucleobase hypoxanthine. Oligodeoxynucleotides containing a 2-fluoro-2′-deoxyinosine residue substituting normal 2′-deoxyguanosine residue were synthesized. Upon treating with ethanol solution of polyamine, the fluorine atom in the oligomers were readily substituted with the polyamine.

Molecular Structure Analysis

The molecular formula of 2’-Fluoro-2’-deoxyinosine is C10H12FN5O3. The average mass is 285.232 Da and the monoisotopic mass is 285.087341 Da.

Chemical Reactions Analysis

2’-Fluoro-2’-deoxyadenosine is a potential prodrug for 2-fluroadenine, involves deoxygenation by reduction of the 2’-thiocar-bonylimidazolide with (Tms)3SiH as hydrogen donor.

Physical And Chemical Properties Analysis

2’-Fluoro-2’-deoxyinosine is a white to off-white crystalline solid. It is soluble in water.

Scientific Research Applications

Synthesis and Reactivity

• 2'-Fluoro-2'-deoxyinosine is involved in the synthesis and reactions of various nucleoside derivatives. For example, it has been used in the synthesis of 2-chloro- and 2-tosyloxy-2'-deoxyinosine derivatives, which are important for preparing N-substituted 2'-deoxyguanosine analogues (Pottabathini et al., 2005).

Biotransformation and Enzymatic Studies

• This compound has been identified in cell-free incubations of SAM and fluoride ion in Streptomyces cattleya, demonstrating its role in certain biotransformation processes (Cobb et al., 2005).

Medical and Pharmacological Research

• This compound has been used in the development of stealth liposome formulations for drug delivery. For instance, a study focused on its use as a modulator for 5-fluorouracil, evaluating its efficacy in vitro and in tumor-bearing mice (Fanciullino et al., 2005).
• Another study examined the overproduction and gene amplification of thymidylate synthase in fluorodeoxyuridine-resistant human cells, where deoxyinosine played a role in drug resistance mechanisms (Berger et al., 1985).

Biochemistry and Molecular Biology

• In the field of biochemistry, this compound has been utilized in studies related to the template activity of poly(2'-fluoro-2'-deoxyinosinic acid) for reverse transcriptase in viruses (Fukui et al., 1982).

Nucleoside Modifications and Applications

• The compound has been a key player in synthesizing oligodeoxynucleotides containing modified deoxyguanosine residues, contributing to our understanding of DNA structure and function (Shinozuka et al., 1999).

Fluorination in Nucleosides

• This compound has been synthesized as part of a broader study on fluorinated pyrrolo(2,3-d)pyrimidine nucleosides, illustrating its role in creating novel nucleoside analogs (Seela et al., 2006).

Drug Interaction Studies

• Research has also focused on the effect of excess folates and deoxyinosine on the activity and site of action of 5-fluorouracil, highlighting the biochemical interactions important in cancer treatment (Evans et al., 1981).

Enzymatic Applications

• This compound has been studied in the context of enzymatic synthesis, such as during the synthesis of 2-fluorocordycepin, demonstrating its utility in biocatalysis (Kayushin et al., 2021).

Safety and Hazards

2’-Fluoro-2’-deoxyinosine is considered hazardous. It may cause eye irritation, skin irritation, and may be harmful if swallowed or inhaled. Personal protective equipment, including dust mask type N95 (US), eyeshields, and gloves, are recommended when handling this compound.

Future Directions

2’-Fluoro-2’-deoxyinosine holds promise in drug development, nucleic acid labeling, and understanding nucleotide metabolism. It is also being used in the research of viral infections, specifically for targeting RNA viruses.

Mechanism of Action

Target of Action

The primary target of 2’-Fluoro-2’-Deoxyinosine is Purine nucleoside phosphorylase DeoD-type . This enzyme is found in organisms like Escherichia coli . It plays a crucial role in the purine salvage pathway, which is essential for nucleotide synthesis.

Mode of Action

2’-Fluoro-2’-Deoxyinosine, being a purine nucleoside analog, interacts with its target enzyme, leading to its inhibition . This interaction disrupts the normal functioning of the enzyme, thereby affecting the synthesis of DNA .

Biochemical Pathways

The primary biochemical pathway affected by 2’-Fluoro-2’-Deoxyinosine is the purine salvage pathway . This pathway is responsible for the recycling of purines to synthesize nucleotides. By inhibiting the Purine nucleoside phosphorylase DeoD-type, 2’-Fluoro-2’-Deoxyinosine disrupts this pathway, leading to a decrease in nucleotide synthesis .

Result of Action

The primary molecular effect of 2’-Fluoro-2’-Deoxyinosine is the inhibition of DNA synthesis . This can lead to cellular effects such as the induction of apoptosis . These effects can have significant implications in the context of diseases like cancer, where controlling cell proliferation is crucial.

Biochemical Analysis

Biochemical Properties

2’-Fluoro-2’-deoxyinosine plays a crucial role in biochemical reactions, particularly in the modulation of enzyme activities. It interacts with several enzymes, including thymidine phosphorylase and nucleoside diphosphate kinase. Thymidine phosphorylase is involved in the conversion of thymidine to thymine, and 2’-Fluoro-2’-deoxyinosine enhances its activity, leading to increased production of thymine. Additionally, nucleoside diphosphate kinase phosphorylates 2’-Fluoro-2’-deoxyinosine to its triphosphate form, which can then participate in various cellular processes. These interactions highlight the compound’s ability to modulate enzyme activities and influence biochemical pathways .

Cellular Effects

2’-Fluoro-2’-deoxyinosine exerts significant effects on various cell types and cellular processes. In human colorectal cell lines, it has been shown to enhance the antitumor activity of 5-fluorouracil by increasing the sensitivity of cancer cells to the drug. This enhancement is achieved through the modulation of thymidine phosphorylase activity, leading to increased apoptosis and inhibition of cell proliferation. Furthermore, 2’-Fluoro-2’-deoxyinosine influences cell signaling pathways, gene expression, and cellular metabolism, making it a potent modulator of cellular functions .

Molecular Mechanism

At the molecular level, 2’-Fluoro-2’-deoxyinosine exerts its effects through several mechanisms. It binds to thymidine phosphorylase, enhancing its activity and leading to increased production of thymine. Additionally, the triphosphate form of 2’-Fluoro-2’-deoxyinosine can be incorporated into DNA, causing chain termination and inhibiting DNA synthesis. This inhibition of DNA synthesis is a key mechanism by which the compound exerts its antitumor effects. Furthermore, 2’-Fluoro-2’-deoxyinosine can modulate gene expression by influencing the activity of transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of 2’-Fluoro-2’-deoxyinosine can vary over time. The compound is relatively stable under standard storage conditions, but its stability can be influenced by factors such as temperature and light exposure. Over time, 2’-Fluoro-2’-deoxyinosine may undergo degradation, leading to a decrease in its efficacy. Long-term studies have shown that the compound can have sustained effects on cellular function, including prolonged inhibition of cell proliferation and induction of apoptosis .

Dosage Effects in Animal Models

The effects of 2’-Fluoro-2’-deoxyinosine in animal models are dose-dependent. At lower doses, the compound can enhance the antitumor activity of chemotherapeutic agents such as 5-fluorouracil, leading to increased tumor regression. At higher doses, 2’-Fluoro-2’-deoxyinosine can exhibit toxic effects, including hepatotoxicity and nephrotoxicity. These adverse effects highlight the importance of optimizing the dosage to achieve therapeutic benefits while minimizing toxicity .

Metabolic Pathways

2’-Fluoro-2’-deoxyinosine is involved in several metabolic pathways. It is phosphorylated by nucleoside diphosphate kinase to its triphosphate form, which can then participate in DNA synthesis and repair. Additionally, the compound can be deaminated to form 2’-fluoro-2’-deoxyadenosine, which can further influence cellular metabolism. These metabolic pathways highlight the compound’s versatility and its ability to modulate various biochemical processes .

Transport and Distribution

Within cells and tissues, 2’-Fluoro-2’-deoxyinosine is transported and distributed through various mechanisms. It can be taken up by nucleoside transporters, which facilitate its entry into cells. Once inside the cell, the compound can interact with binding proteins that influence its localization and accumulation. These interactions are crucial for the compound’s efficacy, as they determine its availability for biochemical reactions and cellular processes .

Subcellular Localization

The subcellular localization of 2’-Fluoro-2’-deoxyinosine is influenced by several factors, including its interactions with binding proteins and post-translational modifications. The compound can be localized to the nucleus, where it can be incorporated into DNA and exert its effects on DNA synthesis and repair. Additionally, 2’-Fluoro-2’-deoxyinosine can be found in the cytoplasm, where it can interact with enzymes and other biomolecules involved in cellular metabolism. These localization patterns are essential for understanding the compound’s mechanism of action and its effects on cellular function .